![molecular formula C18H17NO4 B4670861 (5-amino-3-methyl-1-benzofuran-2-yl)(2,5-dimethoxyphenyl)methanone](/img/structure/B4670861.png)
(5-amino-3-methyl-1-benzofuran-2-yl)(2,5-dimethoxyphenyl)methanone
Overview
Description
(5-amino-3-methyl-1-benzofuran-2-yl)(2,5-dimethoxyphenyl)methanone is a chemical compound that has been of great interest to the scientific community due to its potential applications in various fields. This compound is a member of the benzofuran family and has been synthesized using various methods.
Mechanism of Action
The exact mechanism of action of (5-amino-3-methyl-1-benzofuran-2-yl)(2,5-dimethoxyphenyl)methanone is not fully understood. However, it is believed to exert its anti-inflammatory and analgesic effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha).
Biochemical and Physiological Effects:
(5-amino-3-methyl-1-benzofuran-2-yl)(2,5-dimethoxyphenyl)methanone has been found to exhibit anti-inflammatory and analgesic effects in various animal models. It has also been shown to improve cognitive function in animal models of Alzheimer's disease. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
One advantage of (5-amino-3-methyl-1-benzofuran-2-yl)(2,5-dimethoxyphenyl)methanone is its potential as a scaffold for the development of new drugs. Its anti-inflammatory and analgesic properties make it a promising candidate for the treatment of various diseases. However, one limitation of this compound is its low solubility in water, which can make it difficult to work with in lab experiments.
Future Directions
There are several future directions for the study of (5-amino-3-methyl-1-benzofuran-2-yl)(2,5-dimethoxyphenyl)methanone. One direction is the further exploration of its potential as a treatment for Alzheimer's disease. Another direction is the development of new drugs based on this compound. Additionally, the use of (5-amino-3-methyl-1-benzofuran-2-yl)(2,5-dimethoxyphenyl)methanone as a precursor for the synthesis of fluorescent materials could be further explored. Finally, the study of the mechanism of action and biochemical and physiological effects of this compound could provide valuable insights into its potential applications.
Scientific Research Applications
(5-amino-3-methyl-1-benzofuran-2-yl)(2,5-dimethoxyphenyl)methanone has been studied for its potential applications in various fields such as medicinal chemistry, drug discovery, and material science. In medicinal chemistry, this compound has been found to exhibit anti-inflammatory and analgesic properties. It has also been studied for its potential as a treatment for Alzheimer's disease. In drug discovery, this compound has been used as a scaffold for the development of new drugs. In material science, (5-amino-3-methyl-1-benzofuran-2-yl)(2,5-dimethoxyphenyl)methanone has been used as a precursor for the synthesis of fluorescent materials.
properties
IUPAC Name |
(5-amino-3-methyl-1-benzofuran-2-yl)-(2,5-dimethoxyphenyl)methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17NO4/c1-10-13-8-11(19)4-6-16(13)23-18(10)17(20)14-9-12(21-2)5-7-15(14)22-3/h4-9H,19H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PDGVFCWFIRPBBC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(OC2=C1C=C(C=C2)N)C(=O)C3=C(C=CC(=C3)OC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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